Cas no 324538-86-5 (ethyl 4-bromo-2-formyl-7-methyl-5-(3-nitrobenzoyloxy)-1-benzofuran-3-carboxylate)

• Product Name: ethyl 4-bromo-2-formyl-7-methyl-5-(3-nitrobenzoyloxy)-1-benzofuran-3-carboxylate
• CAS No: 324538-86-5
• Molecular Formula: C₂₀H₁₄BrNO₈
• Molecular Weight: 476.231065273285
• CID: 6187637
• PubChem ID: 4559099

ethyl 4-bromo-2-formyl-7-methyl-5-(3-nitrobenzoyloxy)-1-benzofuran-3-carboxylate Properties

Names and Identifiers

• ethyl 4-bromo-2-formyl-7-methyl-5-(3-nitrobenzoyloxy)-1-benzofuran-3-carboxylate
• Oprea1_015747
• ethyl 4-bromo-2-formyl-7-methyl-5-(3-nitrobenzoyl)oxy-1-benzofuran-3-carboxylate
• F0062-0020
• 324538-86-5
• HMS588N04
• ChemDiv1_000642
• AKOS001484847
• ethyl 4-bromo-2-formyl-7-methyl-5-((3-nitrobenzoyl)oxy)benzofuran-3-carboxylate

• InChIKey： HDIBSMIOVYGDMO-UHFFFAOYSA-N
• Inchi： 1S/C20H14BrNO8/c1-3-28-20(25)15-14(9-23)29-18-10(2)7-13(17(21)16(15)18)30-19(24)11-5-4-6-12(8-11)22(26)27/h4-9H,3H2,1-2H3
• SMILES： BrC1=C(C=C(C)C2=C1C(C(=O)OCC)=C(C=O)O2)OC(C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 474.99028g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 7
• Monoisotopic Mass: 474.99028g/mol
• Heavy Atom Count: 30
• Complexity: 682
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives